Cas no 78252-87-6 (Benzoic acid, 3-chloro-2-(dimethylamino)-)

• Product Name: Benzoic acid, 3-chloro-2-(dimethylamino)-
• CAS No: 78252-87-6
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 5262197
• Update Time: 2025-05-22

Benzoic acid, 3-chloro-2-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-2-(dimethylamino)-

• Inchi： 1S/C9H10ClNO2/c1-11(2)8-6(9(12)13)4-3-5-7(8)10/h3-5H,1-2H3,(H,12,13)
• InChI Key： USWQSSAXKAYZII-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(Cl)=C1N(C)C

Additional information on Benzoic acid, 3-chloro-2-(dimethylamino)-

Research Brief on Benzoic acid, 3-chloro-2-(dimethylamino)- (CAS: 78252-87-6): Recent Advances and Applications

Benzoic acid, 3-chloro-2-(dimethylamino)- (CAS: 78252-87-6) is a chemically modified benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its chloro and dimethylamino functional groups, exhibits unique physicochemical properties that make it a valuable intermediate in drug synthesis and a potential candidate for therapeutic applications. Recent studies have explored its role in antimicrobial, anti-inflammatory, and anticancer activities, highlighting its versatility in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial efficacy of Benzoic acid, 3-chloro-2-(dimethylamino)- against multidrug-resistant bacterial strains. The compound demonstrated potent inhibitory effects on Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to established antibiotics. Mechanistic studies revealed that the compound disrupts bacterial cell membrane integrity, suggesting a novel mode of action that could circumvent existing resistance mechanisms.

Another significant advancement was reported in a 2024 ACS Chemical Biology paper, where the compound was evaluated for its anti-inflammatory properties. Using in vitro models of macrophage activation, researchers found that Benzoic acid, 3-chloro-2-(dimethylamino)- significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6. Molecular docking simulations indicated that the compound interacts with the NF-κB signaling pathway, providing a plausible explanation for its observed effects.

Recent preclinical studies have also explored the anticancer potential of this compound. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that Benzoic acid, 3-chloro-2-(dimethylamino)- induces apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and caspase-9. The compound's selectivity for cancer cells over normal cells was attributed to its ability to modulate reactive oxygen species (ROS) levels, a finding that could pave the way for targeted cancer therapies.

The synthesis and optimization of Benzoic acid, 3-chloro-2-(dimethylamino)- have also seen notable progress. A 2024 Organic Process Research & Development article detailed a scalable and cost-effective synthetic route using green chemistry principles. The new method reduced the reliance on hazardous solvents and improved the overall yield to 85%, making the compound more accessible for large-scale pharmaceutical applications.

In conclusion, Benzoic acid, 3-chloro-2-(dimethylamino)- (CAS: 78252-87-6) represents a promising scaffold in drug discovery, with demonstrated efficacy in antimicrobial, anti-inflammatory, and anticancer contexts. Ongoing research aims to further elucidate its mechanisms of action and explore its potential in combination therapies. The compound's versatility and recent synthetic advancements underscore its relevance in contemporary chemical biology and pharmaceutical research.